Cas no 58559-52-7 (ethyl 2-(3-aminophenoxy)acetate)

• Product Name: ethyl 2-(3-aminophenoxy)acetate
• CAS No: 58559-52-7
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 2126055
• PubChem ID: 412308
• Update Time: 2025-07-19

ethyl 2-(3-aminophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-aminophenoxy)acetate
• CS-0247218
• EN300-36044
• DTXCID90279703
• ethyl (3-aminophenoxy)acetate
• DA-04656
• 5544-78-5
• Z234894851
• AKOS000132429
• ethyl 3-aminophenoxyacetate
• (3-aminophenoxy)-acetic acid ethyl ester
• DTXSID80328597
• (3-Amino-phenoxy)-acetic acid ethyl ester
• 58559-52-7
• A1-11330
• 827-122-4
• IVWPPUWTINZQIK-UHFFFAOYSA-N
• SCHEMBL655678

• Inchi： 1S/C10H13NO3/c1-2-13-10(12)7-14-9-5-3-4-8(11)6-9/h3-6H,2,7,11H2,1H3
• InChI Key： IVWPPUWTINZQIK-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on ethyl 2-(3-aminophenoxy)acetate

Professional Introduction to Ethyl 2-(3-aminophenoxy)acetate (CAS No. 58559-52-7)

Ethyl 2-(3-aminophenoxy)acetate, a compound with the chemical formula C₉H₁₁NO₃, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound is characterized by its ethyl ester group and a phenoxyamine moiety, which makes it a versatile intermediate in the synthesis of various biologically active agents. The CAS number 58559-52-7 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The structure of Ethyl 2-(3-aminophenoxy)acetate features a phenolic ring linked to an amine group through an oxygen atom, forming the phenoxyamine part. This structural motif is particularly interesting because it mimics natural bioactive compounds found in plants and microorganisms. The presence of both an amine and an ester functionality allows for further chemical modifications, making it a valuable building block in drug discovery and development.

In recent years, there has been growing interest in the pharmacological properties of compounds containing the phenoxyamine group. Studies have demonstrated that such structures can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antioxidant effects. The ethyl 2-(3-aminophenoxy)acetate molecule has been investigated for its potential role in modulating various cellular pathways, which could lead to novel therapeutic applications.

One of the most compelling aspects of Ethyl 2-(3-aminophenoxy)acetate is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its unique structural features to develop derivatives with enhanced biological activity and improved pharmacokinetic profiles. For instance, modifications to the amine group or the ester moiety can significantly alter the compound's interactions with biological targets, thereby fine-tuning its therapeutic potential.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a scaffold for drug development. By incorporating Ethyl 2-(3-aminophenoxy)acetate into lead optimization campaigns, scientists aim to identify novel compounds that can address unmet medical needs. Its versatility in chemical transformations makes it an attractive candidate for generating libraries of diverse molecules for high-throughput screening.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 2-(3-aminophenoxy)acetate in drug design. Molecular modeling techniques allow researchers to predict how this compound might interact with biological receptors, providing insights into its mechanism of action. These computational studies complement experimental approaches, enabling more efficient and targeted drug discovery processes.

The synthesis of Ethyl 2-(3-aminophenoxy)acetate involves multi-step organic reactions that highlight the compound's synthetic accessibility. While traditional synthetic routes have been well-documented, there is ongoing research into more sustainable and efficient methods. Green chemistry principles are being applied to minimize waste and reduce energy consumption during production, aligning with global efforts to promote environmentally responsible manufacturing practices.

In conclusion, Ethyl 2-(3-aminophenoxy)acetate (CAS No. 58559-52-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its role as a versatile intermediate, make it a valuable asset in the quest for novel therapeutics. As scientific understanding continues to evolve, this compound will likely remain at the forefront of innovation in medicinal chemistry.